Cas no 2066-10-6 (4-hydroxycholest-4-en-3-one)

4-hydroxycholest-4-en-3-one structure
4-hydroxycholest-4-en-3-one structure
Product Name:4-hydroxycholest-4-en-3-one
CAS No:2066-10-6
MF:C27H44O2
MW:400.637068748474
CID:1395475
PubChem ID:12472562
Update Time:2025-04-20

4-hydroxycholest-4-en-3-one Chemical and Physical Properties

Names and Identifiers

    • 4-hydroxycholest-4-en-3-one
    • -
    • 4-Hydroxycholest-4-en-3-one #
    • Cholest-4-en-3-one, 4-hydroxy-
    • Cholestan-3-one, 4,5-dedihydro-4-hydroxy-
    • 2066-10-6
    • WCQLDMUOLPPXFV-OLZFZNDLSA-N
    • Inchi: 1S/C27H44O2/c1-17(2)7-6-8-18(3)20-11-12-21-19-9-10-23-25(29)24(28)14-16-27(23,5)22(19)13-15-26(20,21)4/h17-22,29H,6-16H2,1-5H3/t18-,19+,20-,21+,22+,26-,27-/m1/s1
    • InChI Key: WCQLDMUOLPPXFV-OLZFZNDLSA-N
    • SMILES: OC1C(CC[C@@]2(C)C=1CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21)=O

Computed Properties

  • Exact Mass: 400.33432
  • Monoisotopic Mass: 400.334130642g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 676
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.4
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
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